Cas no 5660-24-2 (2-methyl-1H-quinolin-4-one)

• Product Name: 2-methyl-1H-quinolin-4-one
• CAS No: 5660-24-2
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD00518775
• CID: 46074
• PubChem ID: 69089
• Update Time: 2025-09-19

2-methyl-1H-quinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1,4-dihydroquinolin-4-one
• 2-methyl-1,4-dihydro-4-oxoquinoline
• 2-METHYLQUINOLIN-4-ONE
• 2-methyl-4-quinolone
• 4-hydroxy-2-methylquinoline
• 2-Methylquinolin-4-ol
• 2-Methyl-4-quinolinol
• 4-Quinolinol, 2-methyl-
• 4-Hydroxyquinaldine
• 2-methylquinolin-4(1H)-one
• 2-Methyl-4-hydroxyquinoline
• 2-methyl-1H-quinolin-4-one
• 2-Methyl-quinolin-4-ol
• 2-methyl-4(1H)-Quinolinone
• NWINIEGDLHHNLH-UHFFFAOYSA-N
• NSC21483
• 1H-4-Oxoquinaldine
• Maybridge1_000216
• Oprea1_457343
• Oprea1_710493
• MLS000084685
• KSC155Q4L
• SCHE
• KUC100216N
• CHEMBL1256109
• TS-02117
• InChI=1/C10H9NO/c1-7-6-10(12)8-4-2-3-5-9(8)11-7/h2-6H,1H3,(H,11,12)
• CS-0159505
• NS00034449
• AKOS000265038
• FT-0694543
• 2-methyl-quinolin-4(1H)-one
• HMS2364A23
• NSC-21483
• C21873
• SY048580
• NSC 21483
• SR-01000620630-2
• MFCD00518775
• 607-67-0
• AMY23277
• ZB0110
• J-650319
• VFH
• EINECS 210-140-6
• M2620
• SB67949
• 4-Hydroxy-2-methylquinoline, 98.5%
• SMR000019032
• NWINIEGDLHHNLH-UHFFFAOYSA-
• SCHEMBL266459
• SB67513
• CS-0019244
• CHEBI:194391
• CCG-44041
• A8457
• 5660-24-2
• EN300-129304
• DTXSID40209515
• AH-034/32851007
• F16203
• AKOS003238098
• AB00404214-09
• Q-102032
• FT-0618748
• F0451-0420
• MFCD00006758
• HMS542B18
• D82318
• c1269
• Z445211720
• STK054930
• 4(1H)-Quinolinone, 2-methyl-
• DB-081638
• ALBB-019943
• STK024344
• DB-053699

• MDL： MFCD00518775
• Inchi： 1S/C10H9NO/c1-7-6-10(12)8-4-2-3-5-9(8)11-7/h2-6H,1H3,(H,11,12)
• InChI Key： NWINIEGDLHHNLH-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.9

Experimental Properties

• Melting Point: 234-236 °C(lit.)
• PSA: 33.12000
• LogP: 2.24880

2-methyl-1H-quinolin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones